Tert-butyl 2,6-dimethyl-1,4-diazepane-1-carboxylate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 2,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride is a chemical compound with the CAS Number: 2243505-39-5 . It has a molecular weight of 264.8 and its IUPAC name is tert-butyl 2,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Physical and Chemical Properties Analysis
Tert-butyl 2,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
A practical synthesis method for (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate of the Rho–kinase inhibitor K-115, demonstrates the compound's relevance in medicinal chemistry. This method provides a scalable approach for multikilogram production, highlighting its potential for large-scale pharmaceutical applications (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).
Another study focuses on the synthesis and spectral properties of porphyrazines with annulated diazepine rings. The research reveals the solvent's significant effect on the spectral properties of these compounds, indicating potential applications in the development of new materials and sensors (Tarakanov, Donzello, Koifman, & Stuzhin, 2011).
Applications in Material Science and Catalysis
Research into nickel(II) and palladium(II) diimine complexes bearing 2,6-diphenyl aniline moieties has unveiled new C2v- and chiral C2-symmetric olefin polymerization catalysts. These findings could lead to advances in polymer synthesis, offering tailored properties for specific applications (Schmid, Eberhardt, Klinga, Leskelä, & Rieger, 2001).
Advances in Organic Synthesis
The development of dipeptidomimetics based on a trisubstituted 1,4-diazepin-3-one scaffold illustrates the compound's potential as a novel molecular scaffold. This approach could impact the design of new pharmaceuticals by providing a versatile framework for mimicking biologically relevant topologies (Weitz, Pellegrini, Mierke, & Chorev, 1997).
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . A Material Safety Data Sheet (MSDS) is available for more detailed safety information .
Properties
IUPAC Name |
tert-butyl 2,6-dimethyl-1,4-diazepane-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2.ClH/c1-9-6-13-7-10(2)14(8-9)11(15)16-12(3,4)5;/h9-10,13H,6-8H2,1-5H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQFWJLOPVHCXKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCC(N(C1)C(=O)OC(C)(C)C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2243505-39-5 |
Source
|
Record name | tert-butyl 2,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.